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Get Quote

The table below summarizes the quantitative solubility data for SD-208, primarily in DMSO, as reported by

multiple chemical suppliers.

Source
Solubility in
DMSO

Solubility in
Water

Notes

Selleckchem [1] 9 mg/mL (25.51

mM)

Insoluble In-house tested data.

MedChemExpress
(MCE) [2]

9.09 mg/mL

(25.77 mM)

Not specified Hygroscopic DMSO impacts

solubility; use newly opened
containers.

Adooq [3] 8 mg/mL (22.68
mM)

Insoluble Requires warming.

R&D Systems [4] 20 mM (with
gentle warming)

Not specified -

SD-208 Stock Solution Preparation

For in vitro research, SD-208 is typically prepared as a concentrated stock solution in DMSO. Below is a

protocol for preparing stock solutions based on the gathered data [2] [1].
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Start: SD-208 Powder

Weigh desired mass of SD-208

Add calculated volume of DMSO

Mix thoroughly via vortexing or sonication

Recommended storage:
-80°C for 2 years
-20°C for 1 year

Aliquot to avoid freeze-thaw cycles

Hygroscopic DMSO can affect concentration;
use newly opened DMSO for accuracy

Click to download full resolution via product page

You can use the following formula to calculate the volume of DMSO required for a specific concentration:

Volume of DMSO (mL) = Mass (mg) / Concentration (mg/mL)

In Vivo Dosing Formulations

For in vivo studies, SD-208 is not soluble in water and requires special formulations for oral administration

(p.o.). The table below lists two validated suspension formulations [2] [1].

Protocol Solvent Composition Final Concentration Administration

Protocol 1
[2]

10% DMSO + 40% PEG300 + 5% Tween-80

+ 45% Saline

0.91 mg/mL

(suspension)

p.o.
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Protocol Solvent Composition Final Concentration Administration

Protocol 2
[1]

1% Methylcellulose 8.0 mg/mL
(suspension)

p.o.

Biological Activity & Experimental Context

SD-208 is a potent, ATP-competitive, and orally active inhibitor of the Transforming Growth Factor-Beta

Receptor I (TGF-βRI/ALK5) [5] [4] [3].

Mechanism of Action: It inhibits TGF-βRI kinase activity with an IC50 of ~48 nM and demonstrates

high selectivity (>100-fold) over TGF-βRII and other common kinases [5] [2] [4].
Key In Vitro Findings:

Blocks TGF-β-induced phosphorylation of Smad2 and Smad3 [5] [6].
Inhibits cell growth, migration, and invasion in murine and human glioma cells [5] [1].

Abolishes the pro-fibrotic effects of TGF-β on smooth muscle-like cells [5].
Key In Vivo Efficacy:

Significantly prolongs survival in mouse glioma models (1 mg/mL, p.o.) [5] [1].
Inhibits primary tumor growth and metastasis in syngeneic mouse models (60 mg/kg/day, p.o.)

[5] [6].

Important Handling Notes

Purity and Storage: SD-208 is typically provided with ≥98% purity. The lyophilized powder is stable
at -20°C for at least 36 months [3].

Quality Note: The search results consistently emphasize that "This product is for research use
only, not for human use." [5] [2]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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